Cas no 2171591-77-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid
• CAS No: 2171591-77-6
• MF: C₂₁H₁₉N₅O₅
• MW: 421.406064271927
• CID: 6077358
• PubChem ID: 165583694
• Update Time: 2025-06-16

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid
• EN300-1534420
• 2171591-77-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1H-1,2,4-triazol-5-yl)carbamoyl]propanoic acid

• Inchi： 1S/C21H19N5O5/c27-18(28)9-17(19(29)25-20-22-11-23-26-20)24-21(30)31-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,11,16-17H,9-10H2,(H,24,30)(H,27,28)(H2,22,23,25,26,29)
• InChI Key： BNYDHXZFWPHHEE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC=NN1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.13861872g/mol
• Monoisotopic Mass: 421.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 146Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid (CAS No. 2171591-77-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid, identified by its CAS number 2171591-77-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety and a 1,2,4-triazole ring, both of which are well-documented for their potential biological activities. The presence of these functional groups not only contributes to the compound's chemical diversity but also opens up a wide range of possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy in the context of peptide synthesis, where it serves as an amino protecting group. However, in the case of this compound, the Fmoc moiety is incorporated in a different context, suggesting that it may have roles beyond simple protection. The fluorene core is known for its stability and luminescent properties, making it a valuable component in materials science and potentially in bioimaging applications. When combined with other functional groups, such as the carbamoylpropanoic acid moiety, the compound exhibits a unique set of chemical and biological properties that make it an attractive candidate for further investigation.

The second key structural feature is the 1,2,4-triazole ring. Triazoles are heterocyclic compounds that have been widely studied due to their versatility and biological activity. They are found in numerous pharmacologically active compounds and have demonstrated efficacy in various therapeutic areas, including antifungal, antiviral, and anticancer applications. The incorporation of a 1H-1,2,4-triazol-5-yl group into the molecule suggests that it may interact with biological targets in ways that could lead to novel therapeutic effects. This is particularly relevant given the ongoing research into triazole derivatives as potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. In the case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid, these tools have been used to explore its potential interactions with various biological targets. Initial simulations suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This aligns with current trends in drug development, where targeting inflammation has become a major focus due to its role in numerous diseases.

Moreover, the structural features of this compound make it an interesting candidate for further exploration in the field of enzyme inhibition. The combination of the Fmoc group and the carbamoylpropanoic acid moiety could potentially modulate enzyme active sites through hydrogen bonding or other non-covalent interactions. The 1H-1,2,4-triazol-5-yl group adds another layer of complexity, potentially allowing for multiple points of interaction with biological targets. These interactions could be exploited to develop highly specific inhibitors that minimize off-target effects—a critical consideration in modern drug design.

One particularly promising area of research is the use of this compound as a scaffold for developing new therapeutic agents. Scaffolds are molecular frameworks that can be modified to enhance or alter biological activity. The inherent flexibility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yl)carbamoylpropanoic acid allows chemists to attach various functional groups at different positions on the molecule. This modular approach has been successfully employed in drug discovery programs to create libraries of compounds for high-throughput screening.

In addition to its potential as an enzyme inhibitor or scaffold for drug development, this compound may also find applications in other areas. For instance, its luminescent properties could make it useful in bioimaging techniques used to visualize biological processes at the cellular level. Furthermore, its stability under various conditions could make it suitable for use as an intermediate in synthetic chemistry or as a component in materials designed for specific applications.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct molecules like this one with high precision and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in building these complex structures efficiently.

Once synthesized, characterizing these compounds requires a combination of analytical techniques to confirm their identity and purity. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the structure of organic compounds at the atomic level. Mass spectrometry (MS) provides information about molecular weight and fragmentation patterns, while X-ray crystallography can reveal detailed structural information if single crystals can be obtained.

The pharmacological evaluation of new compounds typically involves testing their activity against a range of biological targets relevant to specific diseases or conditions. High-throughput screening (HTS) platforms allow researchers to rapidly test thousands of compounds against various targets simultaneously. If initial screens indicate promising activity for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-1,2,4-triazol-5-yI)carbamoylpropanoic acid, further studies would be conducted to determine its potency, selectivity, pharmacokinetic properties (such as absorption distribution metabolism excretion), and potential toxicity.

Given its unique structural features and potential biological activities,3-({(9H-fluoren-lmethyl)methoxycarbonyI}amino)-3-(IH-l ,2 ,4 -triazol -5 -yI)carbamoyIpropanoic acid (CAS No . 217159 I -77 -6) represents an exciting opportunity for further research . Its combination o fthe Fmoc group , fluorene core ,and I , 2 , 4 -triazole ring suggests multiple avenues f or exploration . Whether used asa scaffold f or drug development ,an enzyme inhibitor ,or even i nbiomedical imaging applications ,this compound hasthe p otential t o make significant contributions t o science . As research continues t o uncover new therapeutic strategies ,compounds like this one will undoubtedly play an important role i nshapingthe future o fmedicine . p >